Cas no 4275-95-0 (Methylphosphoethanolamine)
Methylphosphoethanolamine structure
Product Name:Methylphosphoethanolamine
CAS No:4275-95-0
MF:C3H10NO4P
MW:155.08956193924
CID:331599
Update Time:2024-03-02
Methylphosphoethanolamine Chemical and Physical Properties
Names and Identifiers
-
- Methylphosphoethanolamine
- Phosphoric acid, 2-aminoethyl methyl ester (7CI)
- Phosphoric acid, mono(2-aminoethyl) monomethyl ester
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- Inchi: 1S/C3H10NO4P/c1-7-9(5,6)8-3-2-4/h2-4H2,1H3,(H,5,6)
- InChI Key: RHZOTNIARPBHQF-UHFFFAOYSA-N
- SMILES: P(O)(OC)(OCCN)=O
Computed Properties
- Exact Mass: 155.0348
Experimental Properties
- Density: 1.335±0.06 g/cm3(Predicted)
- Melting Point: 199-204 °C
- Boiling Point: 244.8±42.0 °C(Predicted)
- PSA: 92.78
- pka: 1.09±0.50(Predicted)
Methylphosphoethanolamine Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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